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Compound of Interest

Compound Name: (E)-10-Phenyl-3-decen-2-one

Cat. No.: B15350067 Get Quote

Technical Data for (E)-10-Phenyl-3-decen-2-one
This document provides the molecular formula and molecular weight for the compound (E)-10-
Phenyl-3-decen-2-one. The information is derived from the systematic chemical

nomenclature.

Compound Identification
The chemical name (E)-10-Phenyl-3-decen-2-one specifies a molecule with the following

structural features:

A ten-carbon aliphatic backbone ("dec").

A ketone functional group at the second carbon position ("2-one").

A carbon-carbon double bond starting at the third carbon position ("3-en").

An (E) stereoisomer configuration at the double bond.

A phenyl group substituent at the tenth carbon position ("10-Phenyl").

Molecular Formula and Weight
Based on the chemical structure derived from the IUPAC name, the molecular formula and

molecular weight have been calculated. These values are summarized in the table below.
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Property Value

Molecular Formula C₁₆H₂₂O

Molecular Weight 230.35 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent

elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Oxygen: ~15.999 u).

This information is intended for researchers, scientists, and drug development professionals

requiring fundamental physicochemical data for (E)-10-Phenyl-3-decen-2-one. No

experimental data for this specific compound was retrieved; the provided information is based

on theoretical calculations from its chemical name.

To cite this document: BenchChem. [(E)-10-Phenyl-3-decen-2-one molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350067#e-10-phenyl-3-decen-2-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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